Cas no 101959-37-9 (Octacosyl 3-(4-hydroxy-3-methoxyphenyl)acrylate)

• Product Name: Octacosyl 3-(4-hydroxy-3-methoxyphenyl)acrylate
• CAS No: 101959-37-9
• MF: C₃₈H₆₆O₄
• MW: 586.928252696991
• CID: 97990
• PubChem ID: 5743442
• Update Time: 2025-05-28

Octacosyl 3-(4-hydroxy-3-methoxyphenyl)acrylate Chemical and Physical Properties

Names and Identifiers

• Octacosyl 3-(4-hydroxy-3-methoxyphenyl)acrylate
• Octacosyl (E)-ferulate
• 2-Propenoic acid,3-(4-hydroxy-3-methoxyphenyl)-, octacosyl ester, (2E)-
• Octacosyl (2E)-3-(4-hydroxy-3-methoxyphenyl)acrylate
• Behensaeureoctacosylester
• Docosanoic acid,octacosyl ester
• erythrinasinate
• erythrinassinate B
• octacosanyl docosanoate
• octacosanyl ferulate
• Octacosanyl-behenat
• octacosyl ferulate
• octacosyl trans-ferulate
• [ "" ]
• HY-N3160
• CS-0023396
• 2-Propenoic acid, 3-(4-hydroxy-3-methoxyphenyl)-, octacosyl ester, (E)-; Erythrinasinate B
• AKOS022184826
• (E)-3-(4-Hydroxy-3-methoxyphenyl)acrylic acidoctacosyl ester
• 101959-37-9
• 35321-71-2
• Octacosyl(E)-ferulate
• FS-10076
• 2-Propenoic acid, 3-(4-hydroxy-3-methoxyphenyl)-, octacosyl ester, (2E)-
• 2-Propenoic acid, 3-(4-hydroxy-3-methoxyphenyl)-, octacosyl ester
• Erythrinasinate B
• octacosyl (E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoate
• (E)-octacosyl 3-(4-hydroxy-3-methoxyphenyl)acrylate
• F92749
• CCRIS 8527
• Cluytyl ferulate
• (E)-3-(4-Hydroxy-3-methoxyphenyl)acrylic acid octacosyl ester

• Inchi： 1S/C38H66O4/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-33-42-38(40)32-30-35-29-31-36(39)37(34-35)41-2/h29-32,34,39H,3-28,33H2,1-2H3/b32-30+
• InChI Key： PIGLOISSVVAGBD-NHQGMKOOSA-N
• SMILES： O(C(/C=C/C1C=CC(=C(C=1)OC)O)=O)CCCCCCCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 586.49600
• Monoisotopic Mass: 586.49611058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 42
• Rotatable Bond Count: 31
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 16.1
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Color/Form: Powder
• Density: 0.9±0.1 g/cm3
• Boiling Point: 659.1±40.0 °C at 760 mmHg
• Flash Point: 187.4±20.8 °C
• PSA: 55.76000
• LogP: 12.11970
• Vapor Pressure: 0.0±2.1 mmHg at 25°C

Octacosyl 3-(4-hydroxy-3-methoxyphenyl)acrylate Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives